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Compound of Interest

Compound Name: 17:0-18:1 PE-d5

CAS No.: 2342575-56-6

Cat. No.: B15552465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the deuterated

phospholipid 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-
d5). This lipid is a critical internal standard in lipidomic analyses, enabling precise quantification

of its non-deuterated counterpart in complex biological samples through mass spectrometry.

Understanding its precise molecular weight is fundamental for accurate instrument calibration

and data interpretation.

Data Presentation: Molecular Weight and Formula
The key quantitative data for 17:0-18:1 PE-d5 and its corresponding non-deuterated form are

summarized below. The inclusion of five deuterium atoms results in a predictable mass shift,

which is the basis of its utility as an internal standard.
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Property
17:0-18:1 PE (Non-
Deuterated)

17:0-18:1 PE-d5
(Deuterated)

Synonym

1-heptadecanoyl-2-oleoyl-sn-

glycero-3-

phosphoethanolamine

1-heptadecanoyl-2-oleoyl-sn-

glycero(d5)-3-

phosphoethanolamine

Chemical Formula C₄₀H₇₈NO₈P C₄₀H₇₃D₅NO₈P[1]

Average Molecular Weight (

g/mol )
732.04[2] 737.05 - 737.07[1][3][4]

Monoisotopic Mass (Da) 731.5465 736.5779

Methodology for Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The calculation for 17:0-18:1 PE-d5 is based on its chemical formula, derived from the

structure of its parent molecule, 17:0-18:1 PE.

Base Molecule Calculation: The molecular weight of the non-deuterated 17:0-18:1 PE

(C₄₀H₇₈NO₈P) is calculated by summing the masses of 40 carbon atoms, 78 hydrogen

atoms, 1 nitrogen atom, 8 oxygen atoms, and 1 phosphorus atom. This yields a molecular

weight of approximately 732.04 g/mol .[2]

Isotopic Substitution: The deuterated standard, 17:0-18:1 PE-d5, replaces five specific

hydrogen atoms (¹H) with five deuterium atoms (²H or D). Commercially available standards

typically feature this substitution on the glycerol backbone.[3]

Mass Difference Calculation: To determine the new molecular weight, the mass of five

hydrogen atoms is subtracted and the mass of five deuterium atoms is added.

Atomic mass of Hydrogen (¹H) ≈ 1.008 Da

Atomic mass of Deuterium (²H/D) ≈ 2.014 Da[2][5]

Mass difference per substitution ≈ 1.006 Da

Total mass increase for d5 ≈ 5 * 1.006 Da = 5.03 Da
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Final Molecular Weight: The calculated molecular weight of the deuterated lipid is therefore

approximately 732.04 + 5.03 = 737.07 g/mol , which aligns with the values provided by

commercial suppliers.[3]

This calculated mass difference is the key principle that allows mass spectrometers to

distinguish the internal standard from the endogenous analyte.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the core components of the

phospholipid and the incorporation of the deuterium atoms that define 17:0-18:1 PE-d5.

Diagram 1: Molecular Composition of 17:0-18:1 PE-d5

17:0-18:1 PE-d5 (MW: 737.07)
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Heptadecanoic Acid (17:0) Oleic Acid (18:1) Phosphate Group

Ethanolamine Headgroup

Click to download full resolution via product page

Diagram 1: Molecular Composition of 17:0-18:1 PE-d5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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